Cas no 1170367-91-5 (1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one
• CAS No: 1170367-91-5
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6584819
• PubChem ID: 44071703
• Update Time: 2025-10-30

1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one
• 1-(indolin-1-yl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)ethanone
• SR-01000924413-1
• 1170367-91-5
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}ethan-1-one
• VU0519095-1
• 1-(2,3-dihydroindol-1-yl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylethanone
• SR-01000924413
• AKOS024517128
• F5686-0489

• Inchi： 1S/C18H20N4OS/c23-18(22-10-7-14-5-1-2-6-15(14)22)12-24-17-11-16(19-13-20-17)21-8-3-4-9-21/h1-2,5-6,11,13H,3-4,7-10,12H2
• InChI Key： VDXRKYURLHBPQP-UHFFFAOYSA-N
• SMILES： S(C1=CC(=NC=N1)N1CCCC1)CC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 340.136
• Monoisotopic Mass: 340.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.1

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one

Introduction to 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one (CAS No. 1170367-91-5)

The compound 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one, identified by its CAS number 1170367-91-5, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a 2,3-dihydro-1H-indole moiety, which is well-documented for its presence in numerous bioactive natural products and pharmaceutical agents. The indole scaffold is renowned for its ability to interact with biological targets such as receptors and enzymes, often mediating pleiotropic effects that are beneficial in therapeutic contexts. The substitution at the 1-position with this indole group suggests a potential for modulating neurological and inflammatory pathways, areas where indole derivatives have shown notable activity.

Complementing the indole core is a pyrimidine component, specifically linked through a sulfanyl (-S-) bridge to a pyrrolidine ring. The pyrimidine moiety is another cornerstone of medicinal chemistry, frequently employed in the design of antiviral, anticancer, and antimicrobial agents due to its ability to engage with nucleic acid structures and other key biological macromolecules. The presence of the pyrrolidine ring further enriches the compound's structural complexity, potentially enhancing its binding affinity and selectivity towards specific biological targets.

The sulfanyl linkage between the pyrimidine and the ethanone group introduces an additional layer of functional diversity. Sulfanyl groups are known for their versatile roles in drug design, often serving as hinges or rotatable bonds that improve pharmacokinetic properties such as solubility and metabolic stability. This particular arrangement in 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one suggests a molecule that could exhibit both structural rigidity and functional flexibility, making it adaptable to various biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies utilizing these techniques have hinted at potential interactions between this compound and proteins involved in signal transduction and transcriptional regulation. These insights are particularly exciting given the growing interest in targeting epigenetic mechanisms as a therapeutic strategy for chronic diseases.

In vitro studies have begun to unravel the pharmacological profile of 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}ethan-1-one, revealing promising activities in models relevant to inflammation and neurodegeneration. The compound has demonstrated anti-inflammatory effects by modulating cytokine production pathways, suggesting its utility in conditions such as rheumatoid arthritis or neuroinflammatory disorders like multiple sclerosis. Additionally, preliminary data indicate potential neuroprotective properties, which aligns with the known benefits of indole derivatives in preserving neuronal function.

The synthesis of this compound presents an intriguing challenge due to its multi-component structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the desired framework with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also ensure that subsequent pharmacological evaluations can be conducted on material of consistent quality and purity.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular entities like 1170367-91-5. Predictive models trained on vast datasets of bioactive compounds have identified this molecule as a high-potential candidate for further optimization. By leveraging these computational tools alongside traditional experimental approaches, researchers can efficiently navigate the complex landscape of medicinal chemistry, bringing new therapeutic options to fruition more rapidly than ever before.

The future development of 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(pyrrolidin-1-y l)pyrimidin -4 - ylsulfanyl}ethan - 1 - one will likely involve structure-based drug design techniques to refine its pharmacological profile. Co-crystallization studies with target proteins will provide critical insights into its binding interactions, enabling medicinal chemists to make informed modifications that enhance potency and selectivity. Additionally, exploring analogues derived from this core structure may uncover additional scaffolds with similar or improved biological activity.

In conclusion,1170367 - 91 - 5 exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural composition positions it as a valuable tool for investigating disease mechanisms and developing novel therapeutics. As our understanding of biology continues to expand at a rapid pace,this compound stands at the forefront of efforts to translate fundamental scientific discoveries into tangible medical breakthroughs that improve human health worldwide.